Cas no 1340135-32-1 (3-(oxan-4-yloxy)pyridin-2-amine)

• Product Name: 3-(oxan-4-yloxy)pyridin-2-amine
• CAS No: 1340135-32-1
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• MDL: MFCD19611436
• CID: 5457538
• PubChem ID: 63938009
• Update Time: 2025-07-21

3-(oxan-4-yloxy)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinamine, 3-[(tetrahydro-2H-pyran-4-yl)oxy]-
• 3-(Oxan-4-yloxy)pyridin-2-amine
• 3-(oxan-4-yloxy)pyridin-2-amine

• MDL： MFCD19611436
• Inchi： 1S/C10H14N2O2/c11-10-9(2-1-5-12-10)14-8-3-6-13-7-4-8/h1-2,5,8H,3-4,6-7H2,(H2,11,12)
• InChI Key： CZKKGLWYKIQJAO-UHFFFAOYSA-N
• SMILES： C1(N)=NC=CC=C1OC1CCOCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 3-(oxan-4-yloxy)pyridin-2-amine

Professional Introduction to 3-(oxan-4-yloxy)pyridin-2-amine (CAS No. 1340135-32-1)

3-(oxan-4-yloxy)pyridin-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1340135-32-1, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative has garnered attention due to its unique structural properties and potential applications in drug development. The compound features a pyridine core linked to an oxan-4-yloxy moiety, which introduces both oxygen and nitrogen atoms into its molecular framework. Such structural features are often exploited in the design of bioactive molecules, particularly those targeting neurological and inflammatory pathways.

The synthesis of 3-(oxan-4-yloxy)pyridin-2-amine involves a series of well-established organic reactions, including nucleophilic substitution and condensation processes. The presence of the oxan-4-yloxy group enhances the compound's solubility in polar solvents, making it more amenable to various pharmacokinetic studies. Additionally, the pyridine ring is a common pharmacophore in many drugs, known for its ability to interact with biological targets such as enzymes and receptors.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. 3-(oxan-4-yloxy)pyridin-2-amine has emerged as a promising candidate in this context. Its structural motif suggests potential activity against several diseases, including neurodegenerative disorders and chronic inflammatory conditions. Preliminary in vitro studies have indicated that this compound exhibits inhibitory effects on certain key enzymes implicated in these pathologies.

The pharmacological profile of 3-(oxan-4-yloxy)pyridin-2-amine is further intriguing due to its ability to modulate multiple signaling pathways simultaneously. For instance, the compound has shown potential in inhibiting Janus kinases (JAKs), which are central mediators of inflammation. By targeting these kinases, the compound may offer a new therapeutic strategy for conditions like rheumatoid arthritis and psoriasis. Moreover, its interaction with the pyridine receptor GPR109A has been explored, suggesting possible applications in treating metabolic disorders.

The development of 3-(oxan-4-yloxy)pyridin-2-amine as a drug candidate is not without challenges. One major consideration is its metabolic stability and bioavailability. The oxan-4-yloxy group, while enhancing solubility, may also be susceptible to enzymatic degradation. Therefore, researchers are exploring strategies to improve its metabolic half-life without compromising its bioactivity. Advances in prodrug design and polymer-based drug delivery systems may hold the key to overcoming these hurdles.

In conclusion, 3-(oxan-4-yloxy)pyridin-2-amine(CAS No. 1340135-32-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising pharmacological properties make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely that it will play an increasingly important role in addressing some of the most pressing medical challenges of our time.